Cas no 56527-22-1 (1H-1,2,3-Triazole, 4-(4-ethylphenyl)-)

1H-1,2,3-Triazole, 4-(4-ethylphenyl)- structure
56527-22-1 structure
Product Name:1H-1,2,3-Triazole, 4-(4-ethylphenyl)-
CAS No:56527-22-1
MF:C10H11N3
MW:173.214441537857
CID:348586
PubChem ID:9920495
Update Time:2025-04-19

1H-1,2,3-Triazole, 4-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole, 4-(4-ethylphenyl)-
    • 4-(4-ethylphenyl)-2H-triazole
    • SCHEMBL5020150
    • 56527-22-1
    • CHEMBL194423
    • DTXSID10432792
    • 5-(4-ethylphenyl)-1H-1,2,3-triazole
    • BDBM17455
    • Inchi: 1S/C10H11N3/c1-2-8-3-5-9(6-4-8)10-7-11-13-12-10/h3-7H,2H2,1H3,(H,11,12,13)
    • InChI Key: CTPJEZVMISPIBV-UHFFFAOYSA-N
    • SMILES: N1=C(C=NN1)C1C=CC(=CC=1)CC

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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